2-Chloro-6-cyclopropoxybenzonitrile

• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 2-chloro-6-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C10H8ClNO/c11-9-2-1-3-10(8(9)6-12)13-7-4-5-7/h1-3,7H,4-5H2
• InChI Key: ZMGLQXXWAZJENE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CC=C2)Cl)C#N

Description

2-Chloro-6-cyclopropoxybenzonitrile is a benzonitrile derivative featuring a chloro substituent at position 2, a nitrile group at position 1 (ortho to the chloro group), and a cyclopropoxy moiety at position 4. The cyclopropoxy group introduces steric bulk and unique electronic effects due to the strained cyclopropane ring, which can influence reactivity, solubility, and interactions in chemical or biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-6-cyclopropoxybenzonitrile can be achieved through several synthetic routes. One common method involves the nucleophilic substitution reaction of 2-chloro-6-nitrobenzonitrile with cyclopropanol in the presence of a base such as potassium carbonate. The reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 2-Chloro-6-cyclopropoxybenzonitrile may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields. The process may also involve purification steps such as recrystallization or chromatography to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6-cyclopropoxybenzonitrile undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be substituted by nucleophiles such as amines or thiols.

Oxidation: The cyclopropoxy group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The nitrile group can be reduced to form amines.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium amide or thiourea in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Major Products

Nucleophilic Substitution: Formation of substituted benzonitriles.

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of primary amines.

Scientific Research Applications

2-Chloro-6-cyclopropoxybenzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-6-cyclopropoxybenzonitrile involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

The following table summarizes critical differences between 2-Chloro-6-cyclopropoxybenzonitrile and its analogs:

Property	2-Chloro-6-cyclopropoxybenzonitrile	2-Chloro-6-methylbenzonitrile ()	NPS 2143 ()
Substituents	Cl, CN, cyclopropoxy	Cl, CN, methyl	Cl, CN, hydroxypropoxy-amino-naphthyl
Molecular Complexity	Moderate	Low	High (chiral centers, bulky substituents)
Potential Applications	Intermediate in synthesis	Research, pilot/production scale	Pharmaceutical (calcium-sensing receptor antagonist)
Toxicity Profile	Likely hazardous (inferred from nitrile)	Toxic (swallowing, inhalation, skin contact)	Undisclosed but likely higher due to naphthyl group
Steric Effects	High (cyclopropane strain)	Low (methyl)	Very high (naphthyl and branched alkyl chain)
Water Solubility	Likely low	Low (non-polar substituents)	Very low (hydrophobic naphthyl group)

Detailed Analysis

2-Chloro-6-methylbenzonitrile () Structural Contrast: The methyl group at position 6 is smaller and less strained than the cyclopropoxy group, reducing steric hindrance. This may enhance its suitability for reactions requiring moderate steric bulk but limit metabolic stability compared to cyclopropoxy derivatives. Applications: Widely used in research and production due to its simplicity and commercial availability. Its toxicity (classified as harmful upon exposure) necessitates careful handling .

NPS 2143 () Structural Contrast: The hydroxypropoxy-amino-naphthyl substituent introduces chirality and significant bulk, making it a specialized pharmaceutical agent. The cyclopropoxy group in the target compound lacks this amino-naphthyl extension but shares the strained ether moiety. Applications: NPS 2143 is a calcium-sensing receptor antagonist with demonstrated bioactivity, highlighting how substituent complexity can enable targeted therapeutic effects .

Solubility and Stability: Cyclopropane’s hydrophobicity likely reduces water solubility, but its metabolic stability could surpass methylated analogs due to resistance to oxidative degradation. Synthetic Utility: Positioned between the simplicity of 2-Chloro-6-methylbenzonitrile and the complexity of NPS 2143, this compound may serve as a versatile intermediate for agrochemicals or pharmaceuticals.